Cas no 2227876-86-8 ((1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol
• CAS No: 2227876-86-8
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6084975
• PubChem ID: 165717534
• Update Time: 2025-05-21

(1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol
• 2227876-86-8
• EN300-1908205

• Inchi： 1S/C9H12BrNO/c1-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• InChI Key： WNMTUHQZJLLOJK-SECBINFHSA-N
• SMILES： BrC1=CC=C(C)C=C1[C@@H](CN)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol (CAS No. 2227876-86-8)

(1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol (CAS No. 2227876-86-8) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of amino alcohols, which are known for their versatility in synthesis and biological activity. The presence of both an amino group and a hydroxyl group in its structure makes it a valuable intermediate in the development of various therapeutic agents.

The molecular formula of (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol is C₉H₁₂BrNO, with a molecular weight of approximately 230.10 g/mol. The compound features a bromine substituent at the 2-position and a methyl group at the 5-position of the phenyl ring, which can influence its reactivity and interaction with biological targets. The (1S)-stereochemistry is particularly noteworthy, as chiral compounds often exhibit different pharmacological properties depending on their enantiomeric form.

One of the key applications of (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol is in the synthesis of pharmaceutical intermediates. Researchers are increasingly interested in this compound due to its potential role in the development of central nervous system (CNS) drugs. The amino alcohol moiety is a common structural motif in many CNS-active compounds, and the presence of the bromine atom offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions.

In addition to its pharmaceutical applications, (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol is also studied in the context of asymmetric synthesis. The compound's chiral center makes it a valuable building block for the preparation of enantiomerically pure molecules, which are highly sought after in the fine chemical and agrochemical industries. Recent trends in green chemistry have further highlighted the importance of such intermediates, as they can reduce the need for wasteful resolution processes.

The market demand for (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol has been steadily increasing, driven by the growing interest in chiral drugs and personalized medicine. Pharmaceutical companies are actively exploring the use of this compound in the development of novel therapeutics, particularly for conditions such as neurodegenerative diseases and mental health disorders. The compound's unique structural attributes make it a promising candidate for drug discovery programs.

From a synthetic perspective, (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol can be prepared via several routes, including reductive amination of the corresponding ketone or enantioselective reduction of an α-amino ketone precursor. Advances in catalysis and biocatalysis have improved the efficiency and sustainability of these synthetic methods, aligning with the broader industry shift toward sustainable chemistry.

Researchers and industry professionals frequently search for information on the physical and chemical properties of (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol, including its solubility, melting point, and stability. These properties are critical for determining its suitability in various applications. Additionally, questions about its handling and storage conditions are common, as proper storage ensures the compound's longevity and efficacy in research settings.

In summary, (1S)-2-amino-1-(2-bromo-5-methylphenyl)ethan-1-ol (CAS No. 2227876-86-8) is a versatile and valuable compound with significant potential in pharmaceutical and chemical research. Its chiral nature, functional groups, and reactivity make it a key player in the development of enantioselective synthesis and drug discovery. As the demand for chiral intermediates continues to rise, this compound is poised to play an increasingly important role in advancing scientific and industrial applications.